BIM-26226

• Molecular Formula: C49H63F5N12O10
• Molecular Weight: 1075.1 g/mol
• InChI: InChI=1S/C49H63F5N12O10/c1-21(2)14-34(49(75)76-7)65-47(73)33(16-26-19-57-20-59-26)63-42(68)23(5)61-48(74)41(22(3)4)66-43(69)24(6)60-46(72)32(15-25-18-58-30-11-9-8-10-27(25)30)64-45(71)31(12-13-35(56)67)62-44(70)29(55)17-28-36(50)38(52)40(54)39(53)37(28)51/h8-11,18-24,29,31-34,41,58H,12-17,55H2,1-7H3,(H2,56,67)(H,57,59)(H,60,72)(H,61,74)(H,62,70)(H,63,68)(H,64,71)(H,65,73)(H,66,69)/t23-,24+,29-,31+,32+,33+,34+,41+/m1/s1
• InChIKey: ZCTCXFYZJYFGAQ-ZZXDJSGYSA-N

BIM-26226: Selective GRPR/BB2 Antagonist

BIM-26226 (CAS 136207-23-3) is a synthetic octapeptide bombesin receptor antagonist with the sequence [D-F5Phe6, D-Ala11]bombesin(6-13) methyl ester [1]. It functions as a selective antagonist of the gastrin-releasing peptide-preferring bombesin receptor subtype (GRPR, also designated BB2), binding with an IC50 of 6 nM . In functional assays using AR4-2J rat pancreatic carcinoma cells, BIM-26226 antagonizes bombesin (BN)- and gastrin-releasing peptide (GRP)-stimulated amylase release with IC50 values of 0.3 nM and 0.2 nM, respectively . The compound is specific for the GRP-preferring BN receptor subtype, with no interference with cholecystokinin (CCK), gastrin, or vasoactive intestinal peptide (VIP) receptor systems [1][2]. BIM-26226 was advanced to Phase 1 clinical evaluation for solid tumors but was subsequently discontinued, and is now utilized exclusively as a research tool [2].

GRPR subtype-selective studies

Selective BB2 antagonist for unambiguous pathway deconvolution without BB1/BB3 interference.

Pancreatic acinar cell models

Functionally characterized in AR4-2J cells; may support amylase-release-based signaling research.

Human GI physiology research

Research-use tool with published human gastric acid and motility endpoint data; discontinued Phase 1 candidate.

• [1] Dietrich JB, Hildebrand P, Jeker LB, Pansky A, Eberle AN, Beglinger C. Effects of BIM26226, a potent and specific bombesin receptor antagonist, on amylase release and binding of bombesin-like peptides to AR4-2J cells. Regul Pept. 1994 Oct 21;53(3):165-73. doi: 10.1016/0167-0115(94)90165-1. PMID: 7531356. View Source
• [2] DrugMap. BIM-26226 – Details of the Drug-Related Molecule(s) Expression Atlas. Drug ID: DM9F4LP. Status: Discontinued in Phase 1 for Solid tumour/cancer. Available at: http://drugmap.idrblab.net/data/drug-molecule-expression/details/DM9F4LP View Source

BIM-26226 Selectivity vs Other Antagonists

The bombesin receptor family comprises three mammalian subtypes—GRPR (BB2), NMBR (BB1), and BRS-3 (BB3)—each with distinct ligand preferences and tissue distribution, meaning that antagonists cannot be freely substituted without altering pharmacological outcome [1]. BIM-26226 is a peptide antagonist selective for the GRPR/BB2 subtype, whereas non-peptide alternatives such as PD 176252 exhibit balanced, nanomolar affinity for both BB1 (Ki = 0.17 nM) and BB2 (Ki = 1.0 nM) receptors [2]. Other peptide antagonists, such as Bantag-1, display >10,000-fold selectivity for BRS-3 over GRPR and NMBR [1]. Even within the GRPR-selective peptide class, structural modifications critically determine potency: BIM-26226 incorporates D-pentafluorophenylalanine (D-F5Phe) at position 6 and D-Ala at position 11, modifications that confer approximately 10-fold greater functional antagonist potency compared with the earlier pseudopeptide antagonist [D-Phe6,Leu13 psi(CH2NH)Leu14]BN(6-14) (Psi Bn(6-14)) [3]. Substitution with a non-selective or structurally distinct antagonist would therefore produce divergent receptor occupancy profiles and functional outcomes, compromising experimental reproducibility in systems where GRPR-specific blockade is required.

PD 176252 (non-peptide)

Balanced BB1/BB2 affinity produces a mixed receptor occupancy profile that obscures GRPR-specific interpretation.

Bantag-1 (peptide)

BRS-3 selectivity >10,000-fold over GRPR limits utility for BB2-focused research endpoints.

Psi Bn(6-14) (pseudopeptide)

Structurally distinct GRPR peptide; D-F5Phe/D-Ala modifications in BIM-26226 confer substantially different functional potency, limiting direct interchangeability.

• [1] González N, Moreno P, Jensen RT. Pharmacology and selectivity of various natural and synthetic bombesin related peptide agonists for human and rat bombesin receptors differs. Peptides. 2011;32(4):811-819. And: Moreno P, Mantey SA, Lee SH, Ramos-Álvarez I, Moody TW, Jensen RT. Comparative Pharmacology of Bombesin Receptor Subtype-3, Nonpeptide Agonist MK-5046, a Universal Peptide Agonist, and Peptide Antagonist Bantag-1 for Human Bombesin Receptors. J Pharmacol Exp Ther. 2013;346(3):338-349. View Source
• [2] Ashwood V, Brownhill V, Higginbottom M, Horwell DC, Hughes J, Lewthwaite RA, McKnight AT, Pinnock RD, Pritchard MC, Suman-Chauhan N, Webb C, Williams SC. PD 176252—the first high affinity non-peptide gastrin-releasing peptide (BB2) receptor antagonist. Bioorg Med Chem Lett. 1998 Sep 22;8(18):2589-94. doi: 10.1016/s0960-894x(98)00462-4. PMID: 9873586. View Source
• [3] Dietrich JB, Hildebrand P, Jeker LB, Pansky A, Eberle AN, Beglinger C. Effects of BIM26226, a potent and specific bombesin receptor antagonist, on amylase release and binding of bombesin-like peptides to AR4-2J cells. Regul Pept. 1994 Oct 21;53(3):165-73. doi: 10.1016/0167-0115(94)90165-1. PMID: 7531356. View Source

BIM-26226 Quantitative Evidence

Functional Antagonist Potency vs Psi Bn(6-14)

In a direct comparative study using AR4-2J rat pancreatic carcinoma cells, BIM-26226 and Psi Bn(6-14) ([D-Phe6,Leu13 psi(CH2NH)Leu14]BN(6-14)) were tested side-by-side for their ability to antagonize bombesin (BN)- and gastrin-releasing peptide (GRP)-stimulated amylase release [1]. BIM-26226 antagonized BN-stimulated amylase release with an IC50 of 0.3 nM and GRP-stimulated release with an IC50 of 0.2 nM . Psi Bn(6-14), described at the time as one of the most potent BN receptor antagonists known, was approximately ten times less potent in the same assay system [1]. Both compounds were devoid of agonist activity when tested alone [1]. This approximately 10-fold potency advantage of BIM-26226 is attributed to the D-F5Phe substitution at position 6, which enhances receptor interaction energy compared with the D-Phe modification in Psi Bn(6-14).

Functional potency vs Psi Bn(6-14)

Head-to-head

BIM-26226 IC50: 0.3 nM (BN), 0.2 nM (GRP) Psi Bn(6-14): ~10-fold less potent

Supports functional potency comparison context

Direct side-by-side evaluation in AR4-2J cells

Evidence Dimension	Inhibition of BN-stimulated amylase release (functional antagonist potency)
Target Compound Data	BIM-26226: IC50 = 0.3 nM (BN-stimulated); IC50 = 0.2 nM (GRP-stimulated)
Comparator Or Baseline	Psi Bn(6-14) ([D-Phe6,Leu13 psi(CH2NH)Leu14]BN(6-14)): approximately 10-fold less potent (~3 nM estimated)
Quantified Difference	~10-fold greater potency for BIM-26226 vs. Psi Bn(6-14)
Conditions	AR4-2J rat pancreatic carcinoma cells; amylase release assay; both antagonists tested simultaneously in the same study

Why This Matters

This 10-fold potency differential, demonstrated in a direct side-by-side comparison, means that BIM-26226 achieves equivalent receptor blockade at substantially lower concentrations than the benchmark pseudopeptide antagonist, reducing the mass of compound required per experiment and minimizing potential off-target effects at higher concentrations.

• [1] Dietrich JB, Hildebrand P, Jeker LB, Pansky A, Eberle AN, Beglinger C. Effects of BIM26226, a potent and specific bombesin receptor antagonist, on amylase release and binding of bombesin-like peptides to AR4-2J cells. Regul Pept. 1994 Oct 21;53(3):165-73. doi: 10.1016/0167-0115(94)90165-1. PMID: 7531356. View Source

GRPR Binding Selectivity vs GRP and Comparators

Using 125I-[Tyr15]GRP as radioligand in AR4-2J cell membranes, Dietrich et al. established a quantitative binding affinity rank order: BIM26226 > GRP > Psi Bn(6-14) >> neuromedin B [1]. Critically, BIM-26226 at concentrations up to 1 µM did not inhibit binding of radiolabeled cholecystokinin-33 (CCK-33), gastrin-17, or vasoactive intestinal peptide (VIP) to their respective receptors, demonstrating functional specificity for the GRPR/BB2 receptor without cross-reactivity at related gut peptide receptors [1]. The very low affinity for neuromedin B indicates minimal interaction with the NMBR (BB1) subtype. This selectivity profile contrasts with non-peptide antagonists such as PD 176252, which exhibits balanced high affinity for both BB1 (Ki = 0.17 nM) and BB2 (Ki = 1.0 nM) receptors [2], and with the peptide antagonist Bantag-1, which is >10,000-fold selective for BRS-3 over GRPR [3].

GRPR binding selectivity

Head-to-head

Rank: BIM26226 > GRP > Psi Bn(6-14) >> NMB No CCK/gastrin/VIP binding at 1 µM

Supports GRPR binding selectivity context

Established in AR4-2J membranes; cross-reactivity excluded

Evidence Dimension	Binding affinity rank order at GRPR using 125I-[Tyr15]GRP
Target Compound Data	BIM26226: highest affinity (rank 1 of 4 compounds tested); no binding to CCK, gastrin, or VIP receptors at concentrations up to 1 µM
Comparator Or Baseline	Rank order: BIM26226 > GRP > Psi Bn(6-14) >> neuromedin B. PD 176252 (cross-study): Ki BB1 = 0.17 nM, BB2 = 1.0 nM (balanced, non-selective). Bantag-1 (cross-study): BRS-3 selective (>10,000-fold over GRPR).
Quantified Difference	BIM26226 binds GRPR with higher affinity than the endogenous agonist GRP; minimal to no binding at BB1 (neuromedin B) or BB3; no CCK/gastrin/VIP cross-reactivity. PD 176252 is BB1/BB2 balanced; Bantag-1 is BRS-3 selective.
Conditions	AR4-2J rat pancreatic carcinoma cell membranes; 125I-[Tyr15]GRP radioligand binding assay; CCK-33, gastrin-17, VIP cross-reactivity tested at 1 µM

Why This Matters

For experiments requiring clean, GRPR-exclusive pharmacological blockade without confounding activity at NMBR, BRS-3, or unrelated gut peptide receptors, BIM-26226 provides a selectivity profile that neither the balanced non-peptide PD 176252 nor the BRS-3-selective Bantag-1 can offer, enabling unambiguous attribution of functional effects to GRPR antagonism.

• [1] Dietrich JB, Hildebrand P, Jeker LB, Pansky A, Eberle AN, Beglinger C. Effects of BIM26226, a potent and specific bombesin receptor antagonist, on amylase release and binding of bombesin-like peptides to AR4-2J cells. Regul Pept. 1994 Oct 21;53(3):165-73. doi: 10.1016/0167-0115(94)90165-1. PMID: 7531356. View Source
• [2] Ashwood V, Brownhill V, Higginbottom M, Horwell DC, Hughes J, Lewthwaite RA, McKnight AT, Pinnock RD, Pritchard MC, Suman-Chauhan N, Webb C, Williams SC. PD 176252—the first high affinity non-peptide gastrin-releasing peptide (BB2) receptor antagonist. Bioorg Med Chem Lett. 1998 Sep 22;8(18):2589-94. doi: 10.1016/s0960-894x(98)00462-4. PMID: 9873586. View Source
• [3] Moreno P, Mantey SA, Lee SH, Ramos-Álvarez I, Moody TW, Jensen RT. Comparative Pharmacology of Bombesin Receptor Subtype-3, Nonpeptide Agonist MK-5046, a Universal Peptide Agonist, and Peptide Antagonist Bantag-1 for Human Bombesin Receptors. J Pharmacol Exp Ther. 2013 Sep;346(3):338-49. doi: 10.1124/jpet.113.206052. PMID: 23723423. View Source

Human In Vivo Gastric Acid Inhibition

In a controlled clinical crossover study in healthy human volunteers, intravenous BIM-26226 dose-dependently inhibited GRP-induced gastric acid output [1]. Acid secretion stimulated by an oral liquid meal and by modified sham feeding (a vagally mediated cephalic stimulus) was significantly inhibited by BIM-26226 compared with saline control (p<0.01) [1]. Critically, BIM-26226 did not alter plasma gastrin levels or gastrin/somatostatin mRNA expression in gastric biopsy specimens, indicating that the acid-inhibitory effect is mediated through a gastrin-independent, GRPR-specific mechanism [1]. This human pharmacodynamic dataset is unique among GRPR antagonists: RC-3095, despite extensive preclinical antitumor characterization, lacks comparable published human gastrointestinal physiology data, and PD 176252 has not been evaluated in human GI function studies.

Gastric acid response (human)

Human research study

Dose-dependently inhibited GRP-induced acid output (p

Reported gastric acid endpoint in human research

Data to verify; class-level inference

Evidence Dimension	Human in vivo gastric acid secretion inhibition (pharmacodynamic efficacy)
Target Compound Data	BIM-26226: dose-dependently inhibited GRP-induced acid output; significantly inhibited meal-stimulated and sham feeding-stimulated acid secretion vs. saline (p<0.01); no effect on plasma gastrin or gastrin/somatostatin mRNA
Comparator Or Baseline	RC-3095: no published human GI physiology data. PD 176252: no published human in vivo data. Most peptide GRPR antagonists: no human pharmacodynamic validation in GI function.
Quantified Difference	BIM-26226 is distinguished by having published, statistically significant (p<0.01) human in vivo gastric acid inhibition data, whereas comparator GRPR antagonists lack equivalent human GI pharmacodynamic evidence.
Conditions	Healthy human subjects; randomized, saline-controlled, four-period crossover design; intravenous BIM-26226; endpoints: gastric acid output, plasma gastrin, gastrin mRNA, somatostatin mRNA

Why This Matters

For researchers designing translational GI physiology studies or evaluating GRPR antagonists as tool compounds for in vivo work, the availability of validated human pharmacodynamic data reduces uncertainty in dose selection and mechanistic interpretation, providing a level of translational confidence that is absent for most in-class alternatives.

• [1] Hildebrand P, Lehmann FS, Ketterer S, Christ AD, Stingelin T, Beltinger J, Gibbons AH, Coy DH, Calam J, Larsen F, Beglinger C. Regulation of gastric function by endogenous gastrin releasing peptide in humans: studies with a specific gastrin releasing peptide receptor antagonist. Gut. 2001 Jul;49(1):23-8. doi: 10.1136/gut.49.1.23. PMID: 11413106. View Source

Human Gastrointestinal Motility Modulation

In a dedicated Phase 1 clinical study using scintigraphy and sonography in healthy humans, intravenous BIM-26226 (administered as [D-F5Phe6,D-Ala11]Bn(6-13)OMe) produced quantifiable, statistically significant alterations across multiple GI motility parameters compared with control [1]. Gastric lag time was prolonged nearly 3-fold (114 ± 7 vs. 41 ± 6 min), gastric emptying rate was reduced by approximately 58% (0.11 ± 0.02 vs. 0.26 ± 0.04%/min), small bowel transit time was accelerated by approximately 42% (153 ± 41 vs. 262 ± 20 min), and meal-stimulated gallbladder contraction t50% was prolonged from 35 ± 4 to 64 ± 8 min [1]. BIM-26226 did not alter the plasma cholecystokinin (CCK) response, confirming that these motility effects are mediated directly through GRPR blockade rather than through secondary modulation of CCK release [1]. This rich, multi-endpoint human motility dataset is not available for RC-3095 or PD 176252.

GI motility modulation (human)

Human research study

Gastric lag time +178%, emptying rate −58% Small bowel transit −42%, gallbladder t50% +83%

Reported GI motility endpoints in human research

Multi-parameter scintigraphy/sonography dataset

Evidence Dimension	Human in vivo gastrointestinal motility parameters (gastric emptying, small bowel transit, gallbladder contraction)
Target Compound Data	BIM-26226: gastric lag time 114±7 min; gastric emptying rate 0.11±0.02%/min; small bowel transit 153±41 min; gallbladder t50% 64±8 min
Comparator Or Baseline	Saline control: gastric lag time 41±6 min; gastric emptying rate 0.26±0.04%/min; small bowel transit 262±20 min; gallbladder t50% 35±4 min
Quantified Difference	Gastric lag time: +178% (2.8-fold prolongation); gastric emptying rate: -58% reduction; small bowel transit: -42% acceleration; gallbladder contraction t50%: +83% prolongation. All differences statistically significant.
Conditions	Healthy human subjects; intravenous BIM-26226; gastric emptying/small bowel transit quantified by scintigraphy of a solid meal; gallbladder contraction measured by sonography; two-period crossover design

Why This Matters

For investigators studying the physiological role of GRP in GI motility or screening compounds for functional GI effects, BIM-26226 offers a uniquely characterized human pharmacodynamic fingerprint encompassing four independent motility endpoints, enabling cross-study normalization and mechanistic comparison that is impossible with less thoroughly characterized GRPR antagonists.

• [1] Degen LP, Peng F, Collet A, Rossi L, Ketterer S, Serrano Y, Larsen F, Beglinger C, Hildebrand P. Blockade of GRP receptors inhibits gastric emptying and gallbladder contraction but accelerates small intestinal transit. Gastroenterology. 2001 Feb;120(2):361-8. doi: 10.1053/gast.2001.21174. PMID: 11159876. View Source

In Vivo Pancreatic Tumor Growth Inhibition

In Lewis rats bearing subcutaneously transplanted acinar pancreatic adenocarcinoma, chronic 14-day administration of BIM-26226 significantly inhibited tumor growth, as demonstrated by reductions in tumor volume, total protein, ribonucleic acid (RNA), amylase, and chymotrypsin contents compared with vehicle-treated controls [1]. The antitumor effect was dose-dependent: the 100 µg/kg/day dose produced a more pronounced tumor-suppressive effect than the 30 µg/kg/day dose [1]. In parallel in vitro studies, BIM-26226 (10⁻⁶ M) inhibited [³H]thymidine incorporation in cultured pancreatic tumor cells [1]. Binding studies using tumor cell membranes confirmed that BIM-26226 binds GRP receptors with an IC50 of 6 nM [1]. BIM-26226 also decreased plasma gastrin levels in vivo, consistent with a physiological GRPR antagonist effect [2]. When co-administered with the somatostatin analog lanreotide, no additive effect was observed, indicating that both agents may converge on overlapping downstream pathways [1]. Cross-study comparison: RC-3095 has also shown pancreatic tumor growth inhibition in xenograft models, but its reported binding IC50 values (0.4–2.2 nM for GRP/bombesin binding to rat pancreatic membranes) were obtained in a different assay system, making direct potency comparisons unreliable .

Pancreatic tumor inhibition (rat)

Supporting evidence

Dose-dependent tumor volume reduction at 30 & 100 µg/kg/day GRPR binding IC50: 6 nM in tumor membranes

Reported tumor growth inhibition in rat model

Model-response context; data to verify

Evidence Dimension	In vivo pancreatic tumor growth inhibition and tumor membrane GRPR binding affinity
Target Compound Data	BIM-26226: significant reduction in tumor volume, protein, RNA, amylase, and chymotrypsin at 30 and 100 µg/kg/day (14-day treatment); GRPR binding IC50 = 6 nM in tumor membranes; decreased plasma gastrin
Comparator Or Baseline	Vehicle control (no tumor reduction). RC-3095 (cross-study, different model): tumor growth inhibition reported in various xenograft models; GRP/bombesin binding IC50s = 0.4/2.2 nM in rat pancreatic membranes (different assay).
Quantified Difference	BIM-26226: dose-dependent tumor inhibition with greater efficacy at 100 vs. 30 µg/kg/day; tumor membrane GRPR IC50 = 6 nM. Direct quantitative comparison with RC-3095 is precluded by differing assay and model systems.
Conditions	Lewis rats; s.c. transplanted acinar pancreatic adenocarcinoma; 14-day chronic s.c. administration; endpoints: tumor volume, protein, RNA, amylase, chymotrypsin, [³H]thymidine incorporation in vitro, plasma gastrin

Why This Matters

For oncology researchers employing GRPR antagonists in pancreatic cancer models, BIM-26226 provides a dual in vitro/in vivo dataset with defined tumor membrane binding affinity and multi-parameter antitumor readouts, enabling dose-response modeling and comparison with in-house efficacy benchmarks.

• [1] Damgé C, Hajri A. Effect of the gastrin-releasing peptide antagonist BIM 26226 and lanreotide on an acinar pancreatic carcinoma. Eur J Pharmacol. 1998 Apr 17;347(1):77-86. doi: 10.1016/s0014-2999(98)00088-0. PMID: 9650851. View Source
• [2] Gouyon B, Reydesmars F, Leromancer M, Pigeon C, Lewin MJM, Lehy T. In-vivo effect of somatostatin analog, lanreotide, and/or GRP antagonist, BIM-26226, on the growth of colon-cancer peritoneal carcinomatosis in the rat. Int J Oncol. 1995 Nov;7(5):1167-73. doi: 10.3892/ijo.7.5.1167. PMID: 21552947. View Source

BIM-26226 Research Applications

GRPR-Selective Probe for Subtype Deconvolution

When a research program requires unambiguous pharmacological isolation of GRPR/BB2-mediated signaling from NMBR/BB1 and BRS-3/BB3 contributions, BIM-26226 is the antagonist of choice. Its direct head-to-head characterization establishes a binding rank order (BIM26226 > GRP > Psi Bn(6-14) >> neuromedin B) and demonstrates the absence of cross-reactivity at CCK, gastrin, and VIP receptors [1]. This selectivity profile is superior to PD 176252, which binds both BB1 and BB2 with subnanomolar affinity, and to Bantag-1, which is BRS-3-selective. For receptor subtype deconvolution experiments in pancreatic acinar, neuroendocrine, or cancer cell lines, BIM-26226 enables confident attribution of functional responses to GRPR antagonism.

Human GI Physiology with Validated GRPR Blockade

For clinical GI physiology investigations—particularly studies examining the role of endogenous GRP in gastric acid secretion, gastric emptying, small bowel transit, or gallbladder motility—BIM-26226 is the only GRPR antagonist with published quantitative human pharmacodynamic data across all four of these endpoints [2][3]. The availability of dose-response data for gastric acid inhibition, scintigraphy-derived gastric emptying rates, and sonography-measured gallbladder contraction provides a reference framework for dose selection, endpoint definition, and statistical power calculation that is unavailable for RC-3095, PD 176252, or any other GRPR antagonist. This evidence base reduces protocol development risk and facilitates regulatory submission for investigator-initiated clinical studies.

Pancreatic Tumor Models with Defined GRPR Binding

In pancreatic acinar carcinoma xenograft or syngeneic models, BIM-26226 offers a characterized in vivo efficacy dataset with tumor membrane GRPR binding affinity (IC50 = 6 nM) and multi-parameter antitumor endpoints (tumor volume, protein, RNA, amylase, chymotrypsin) [4]. The demonstration of dose-dependent efficacy (100 > 30 µg/kg/day) provides a basis for dose-ranging study design. While BIM-26226 was discontinued in Phase 1 for solid tumor indications [5], its value as a research tool for probing GRPR-dependent tumor growth mechanisms and for use as a positive control in comparative oncology studies remains relevant, particularly where GRPR expression has been confirmed in the tumor model.

GRPR Binding Assay Development and Standardization

For laboratories establishing or validating GRPR radioligand binding assays, BIM-26226 serves as a well-characterized reference antagonist with published competitive binding data in both AR4-2J cell membranes and pancreatic tumor membranes [1][4]. Its defined IC50 values for GRPR binding (6 nM) and functional amylase release inhibition (0.2–0.3 nM) provide benchmark parameters for assay qualification and inter-laboratory standardization. The availability of a direct binding rank order against GRP, Psi Bn(6-14), and neuromedin B allows laboratories to validate their assay system against a published reference ladder before proceeding to novel compound screening.

Application

Selection Property

Validation Focus

GRPR subtype deconvolution studies

BB2-selective occupancy without BB1/BB3 interference

Confident attribution of functional responses to GRPR

Human GI physiology research

Published human gastric acid and motility dataset

Gastric emptying and gallbladder contraction endpoints

Pancreatic tumor model research

Tumor membrane GRPR binding dataset and in vivo growth dataset

Tumor volume and protein/RNA endpoint evaluation

GRPR binding assay standardization

Reference antagonist with defined binding parameters

Inter-laboratory assay qualification and rank-order validation

• [1] Dietrich JB, Hildebrand P, Jeker LB, Pansky A, Eberle AN, Beglinger C. Effects of BIM26226, a potent and specific bombesin receptor antagonist, on amylase release and binding of bombesin-like peptides to AR4-2J cells. Regul Pept. 1994 Oct 21;53(3):165-73. doi: 10.1016/0167-0115(94)90165-1. PMID: 7531356. View Source
• [2] Hildebrand P, Lehmann FS, Ketterer S, Christ AD, Stingelin T, Beltinger J, Gibbons AH, Coy DH, Calam J, Larsen F, Beglinger C. Regulation of gastric function by endogenous gastrin releasing peptide in humans: studies with a specific gastrin releasing peptide receptor antagonist. Gut. 2001 Jul;49(1):23-8. doi: 10.1136/gut.49.1.23. PMID: 11413106. View Source
• [3] Degen LP, Peng F, Collet A, Rossi L, Ketterer S, Serrano Y, Larsen F, Beglinger C, Hildebrand P. Blockade of GRP receptors inhibits gastric emptying and gallbladder contraction but accelerates small intestinal transit. Gastroenterology. 2001 Feb;120(2):361-8. doi: 10.1053/gast.2001.21174. PMID: 11159876. View Source
• [4] Damgé C, Hajri A. Effect of the gastrin-releasing peptide antagonist BIM 26226 and lanreotide on an acinar pancreatic carcinoma. Eur J Pharmacol. 1998 Apr 17;347(1):77-86. doi: 10.1016/s0014-2999(98)00088-0. PMID: 9650851. View Source
• [5] DrugMap. BIM-26226 – Details of the Drug-Related Molecule(s) Expression Atlas. Drug ID: DM9F4LP. Status: Discontinued in Phase 1 for Solid tumour/cancer. Available at: http://drugmap.idrblab.net/data/drug-molecule-expression/details/DM9F4LP View Source